2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C25H21NO7
• Molecular Weight: 447.4 g/mol
• IUPAC Name: [2-[4-(furan-2-carbonyloxy)phenyl]-2-oxoethyl] 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C25H21NO7/c1-16-4-8-19(9-5-16)26-14-18(13-23(26)28)24(29)32-15-21(27)17-6-10-20(11-7-17)33-25(30)22-3-2-12-31-22/h2-12,18H,13-15H2,1H3
• InChI Key: NAXIBLFHKLKRKL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)OC(=O)C4=CC=CO4

Description

2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate, also known as Furosemide, is a widely used diuretic drug that is primarily used to treat hypertension and edema. The drug is classified as a loop diuretic and works by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidneys. This leads to increased excretion of water and electrolytes, thus reducing fluid accumulation in the body. In

Mechanism of Action

2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate works by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidneys. This leads to increased excretion of water and electrolytes, thus reducing fluid accumulation in the body. The drug also has a vasodilatory effect, which can help to reduce blood pressure.
Biochemical and Physiological Effects:
2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has a number of biochemical and physiological effects on the body. The drug can cause a decrease in plasma volume, which can lead to a reduction in blood pressure. 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate can also cause an increase in the excretion of potassium, calcium, and magnesium ions, which can lead to electrolyte imbalances. The drug can also cause an increase in the excretion of uric acid, which can lead to gout in some patients.

Advantages and Limitations for Lab Experiments

2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has a number of advantages and limitations for lab experiments. The drug is relatively easy to administer and has a well-established mechanism of action. 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate is also widely available and relatively inexpensive. However, the drug can cause significant electrolyte imbalances, which can complicate experimental results. 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate can also cause a number of side effects, which can make it difficult to use in certain experimental models.

Future Directions

There are a number of potential future directions for research on 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate. One area of interest is the development of new formulations of the drug that can be used to treat specific conditions, such as acute renal failure or hyperkalemia. Another area of interest is the development of new drugs that target the same pathways as 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate, but with fewer side effects. Additionally, research into the long-term effects of 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate on the body, particularly in patients with chronic kidney disease, could help to improve our understanding of the drug's safety and efficacy.

Synthesis Methods

2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate can be synthesized by the reaction of 4-chlorobenzoyl chloride with 2-(2-furoyloxy)phenol in the presence of a base, followed by reaction with 1-(4-methylphenyl)-3-pyrrolidinecarboxylic acid in the presence of a coupling agent. The resulting product is then purified by recrystallization to obtain pure 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate.

Scientific Research Applications

2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been extensively studied in the field of medicine and pharmacology due to its potent diuretic effects. The drug is commonly used in the treatment of hypertension, congestive heart failure, and edema associated with liver or kidney disease. 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has also been studied for its potential use in the treatment of acute renal failure, hypercalcemia, and hyperkalemia.